Cas no 1045709-38-3 (ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate)

• Product Name: ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate
• CAS No: 1045709-38-3
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• MDL: MFCD14586409
• CID: 1144686
• PubChem ID: 53346572
• Update Time: 2025-05-20

ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl [3-(nitromethyl)-3-oxetanyl]acetate
• (3-nitromethyloxetan-3-yl)acetic acid ethyl ester
• ethyl 2-(3-(nitromethyl)oxetan-3-yl)acetate
• ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate
• HT773
• BBL103894
• STL557704
• OR309058
• AK339799
• ethyl [3-(nitromethyl)oxetan-3-yl]acetate
• Ethyl 3-(Nitromethyl)oxetane-3-acetate
• SCHEMBL15835018
• AS-48423
• ethyl2-(3-(nitromethyl)oxetan-3-yl)acetate
• F30877
• 1045709-38-3
• MFCD14586409
• SY067908
• DB-003132
• AMY35237
• CS-0049515
• AKOS015907582
• VRB70938
• SB40709

• MDL： MFCD14586409
• Inchi： 1S/C8H13NO5/c1-2-14-7(10)3-8(4-9(11)12)5-13-6-8/h2-6H2,1H3
• InChI Key： ADFBBDNXRMDBHN-UHFFFAOYSA-N
• SMILES： O1CC(C[N+](=O)[O-])(CC(=O)OCC)C1

Computed Properties

• Exact Mass: 203.07937252g/mol
• Monoisotopic Mass: 203.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 0

ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Additional information on ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate

Research Brief on Ethyl 2-[3-(Nitromethyl)Oxetan-3-Yl]Acetate (CAS: 1045709-38-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate (CAS: 1045709-38-3) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique oxetane and nitromethyl functional groups, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of small-molecule inhibitors and prodrugs targeting various disease pathways.

The structural features of ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate make it a valuable scaffold for medicinal chemistry. The oxetane ring, known for its metabolic stability and ability to modulate physicochemical properties, is increasingly utilized in drug design to improve pharmacokinetic profiles. Meanwhile, the nitromethyl group offers opportunities for further functionalization, enabling the creation of diverse derivatives with tailored biological activities. Recent synthetic methodologies have focused on optimizing the efficiency and scalability of producing this compound, with several patents highlighting its utility in multi-step synthetic routes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate in the synthesis of potential kinase inhibitors. The compound was used as a key intermediate to introduce the oxetane moiety into the core structure of the inhibitors, resulting in enhanced target binding affinity and reduced off-target effects. The study reported significant improvements in compound solubility and metabolic stability, underscoring the value of this scaffold in addressing common challenges in drug development.

Another area of active research involves the use of ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate in prodrug design. Its nitromethyl group can be selectively reduced or modified to release active drug molecules under specific physiological conditions. This approach has been particularly promising in the development of targeted cancer therapies, where controlled drug release is critical for minimizing systemic toxicity. Recent preclinical studies have shown that derivatives of this compound can effectively deliver cytotoxic payloads to tumor cells while sparing healthy tissues.

The pharmaceutical industry has also shown growing interest in ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate as a building block for fragment-based drug discovery. Its relatively small size and functional group diversity make it an ideal candidate for screening against various biological targets. Several biotechnology companies have incorporated this compound into their fragment libraries, reporting successful hits against challenging targets such as protein-protein interactions and allosteric binding sites.

Looking ahead, researchers anticipate that ethyl 2-[3-(nitromethyl)oxetan-3-yl]acetate will continue to play a significant role in advancing drug discovery efforts. Ongoing studies are exploring its potential in emerging therapeutic areas, including neurodegenerative diseases and antimicrobial resistance. As synthetic methodologies evolve and our understanding of structure-activity relationships deepens, this compound is poised to contribute to the development of next-generation therapeutics with improved efficacy and safety profiles.